N-(5-bromopyridin-2-yl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C15H10BrN3O2/c16-9-5-6-13(18-7-9)19-15(21)14(20)11-8-17-12-4-2-1-3-10(11)12/h1-8,17H,(H,18,19,21)
• InChI Key: NVWBANBBIDFPJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NC3=NC=C(C=C3)Br
• Molecular Formula: C15H10BrN3O2
• Molecular Weight: 344.16 g/mol

Description

N-(5-bromopyridin-2-yl)-2-(1H-indol-3-yl)-2-oxoacetamide, commonly known as BrPy or 5BP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. BrPy is a heterocyclic compound that contains a pyridine and an indole ring, which makes it a valuable scaffold for designing novel drugs and chemical probes.

Scientific Research Applications

Synthesis and Structural Analysis

One study reported the synthesis of derivatives by reacting alkaloids with N-(5-bromopyridin-2-yl)-2-bromoacetamide hydrobromide, demonstrating a method to incorporate the pyridine moiety into complex molecules. This process was verified using IR, PMR spectroscopy, and mass spectrometry, highlighting its utility in creating novel compounds with potential biological activities (Kulakov, 2010).

Biochemical and Pharmacological Activities

Research into indole and pyridine derivatives has shown significant promise in various biological applications. For instance, studies on indol-3-yl-oxoacetamides have explored their potential as potent ligands for cannabinoid receptors, which could have implications in developing therapeutic agents for conditions modulated by these receptors (Moldovan et al., 2017).

Another avenue of research has involved the antimicrobial activities of novel compounds synthesized from N-(5-bromopyridin-2-yl)-2-(1H-indol-3-yl)-2-oxoacetamide derivatives, indicating the potential for developing new antimicrobial agents (Fahim & Ismael, 2019).

Marine Natural Products and Chemical Space

The compound's relevance extends into the study of marine natural products, where bromine-containing indole derivatives have been investigated for their antidepressant and sedative properties. This research underscores the unique chemical space of marine environments and their potential for yielding novel bioactive compounds (Ibrahim et al., 2017).